Cas no 22416-77-9 (1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-)
22416-77-9 structure
Product Name:1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
CAS No:22416-77-9
MF:C17H23N3O4
MW:333.382224321365
CID:269128
PubChem ID:270855
Update Time:2025-04-19
1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl-
- 5,6-dimethyl-1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
- AC1L5JQL
- AC1Q4Y6F
- AR-1G6227
- NSC124153
- NSC113945
- NSC-113945
- DTXSID10945079
- 22416-77-9
- 1-pentofuranosyl-2-(piperidin-1-yl)-1h-benzimidazole
-
- Inchi: 1S/C17H23N3O4/c21-10-13-14(22)15(23)16(24-13)20-12-7-3-2-6-11(12)18-17(20)19-8-4-1-5-9-19/h2-3,6-7,13-16,21-23H,1,4-5,8-10H2
- InChI Key: JMNPNNJIWJXUMT-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C2C=CC=CC=2N=C1N1CCCCC1)O)O
Computed Properties
- Exact Mass: 333.16900
- Monoisotopic Mass: 333.168856
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91
- XLogP3: 1.1
Experimental Properties
- Density: 1.53
- Boiling Point: 613.3°Cat760mmHg
- Flash Point: 324.7°C
- Refractive Index: 1.719
- PSA: 90.98000
- LogP: 0.70310
1H-Benzimidazole,2-(1-piperidinyl)-1-b-D-ribofuranosyl- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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